3-[1-(3-fluorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone

• IUPAC Name: 3-[1-[(3-fluorophenyl)methyl]-5,6-dimethylbenzimidazol-2-yl]-1H-pyridin-2-one
• InChI: InChI=1S/C21H18FN3O/c1-13-9-18-19(10-14(13)2)25(12-15-5-3-6-16(22)11-15)20(24-18)17-7-4-8-23-21(17)26/h3-11H,12H2,1-2H3,(H,23,26)
• InChI Key: WJNBDPMJHYBXEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(=N2)C3=CC=CNC3=O)CC4=CC(=CC=C4)F
• Molecular Formula: C21H18FN3O
• DSSTOX Substance ID: DTXSID301332126
• Molecular Weight: 347.4 g/mol
• Solubility: 1.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 860787-72-0

Description

“3-[1-(3-fluorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone” is a chemical compound with the molecular formula C21H18FN3O. It has an average mass of 347.385 Da and a monoisotopic mass of 347.143402 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are defined by its molecular structure. It has an average mass of 347.385 Da and a monoisotopic mass of 347.143402 Da.

Scientific Research Applications

Synthesis and Structural Analysis

• Research on benzimidazole derivatives, such as the synthesis of 5,6-dimethyl-2-(pyridin-2-yl)-1-[(pyridin-2-yl)methyl]-1H-benzimidazole, highlights the methods for constructing complex molecules with potential biological activity. The study reports on the molecular structure, demonstrating intermolecular hydrogen bonding and the formation of infinite chains, which could be relevant for designing molecules with specific biological functions (Geiger & Destefano, 2014).

Biological Activities

• Benzimidazole and pyridinone derivatives have been explored for their potential biological activities. For instance, certain benzimidazole derivatives containing triazole, thiadiazole, and oxadiazole rings have shown α-glucosidase inhibitory, antimicrobial, and antioxidant activities, suggesting that structurally related compounds like 3-[1-(3-fluorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone could also possess similar properties (Menteşe, Ülker, & Kahveci, 2015).

Chemical Properties and Reactions

• Studies on the chemical reactions and properties of related compounds, such as the generation of benzothiazole- and benzimidazole-based heterocycles via microwave-mediated synthesis, offer insights into the reactivity and potential applications of benzimidazole derivatives in the synthesis of novel heterocyclic compounds. This research demonstrates the versatility of benzimidazole derivatives in organic synthesis, which could be applicable to the compound (Darweesh, Mekky, Salman, & Farag, 2016).